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Compound of Interest

Compound Name: 3-Chloro-4-propoxybenzaldehyde

Cat. No.: B1275944 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety and logistical information for handling 3-
Chloro-4-propoxybenzaldehyde in a laboratory setting. Adherence to these procedures is

critical for ensuring personnel safety and maintaining a compliant operational workflow.

Hazard Summary
3-Chloro-4-propoxybenzaldehyde is an aromatic aldehyde derivative. Based on data from

similar compounds, it should be handled as a substance that is harmful and irritating.[1] Key

hazards include:

Skin Irritation: May cause redness and irritation upon contact.[1][2]

Serious Eye Irritation: Can cause significant eye irritation or damage.[1][2]

Respiratory Irritation: Inhalation of dust or vapors may irritate the respiratory tract.[1][2]

Harmful if Swallowed: Ingestion may lead to adverse health effects.[1]

Personal Protective Equipment (PPE)
The following table summarizes the required PPE for handling 3-Chloro-4-
propoxybenzaldehyde.
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Protection Type Equipment Specification Purpose

Eye and Face Protection

Chemical safety goggles or a

face shield worn over safety

glasses. Must meet ANSI

Z.87.1 standards.

To protect against splashes

and airborne particles.

Hand Protection
Compatible chemical-resistant

gloves (e.g., Nitrile, Neoprene).
To prevent skin contact.

Body Protection
A lab coat or chemical-

resistant apron.

To protect skin and clothing

from contamination.

Respiratory Protection

A NIOSH-approved respirator

is required if working outside a

fume hood or if dust/vapors

are generated.

To prevent inhalation of

harmful substances.[3]

Operational and Disposal Plans
Step-by-Step Handling Procedures

Preparation:

Read and understand the Safety Data Sheet (SDS) for 3-Chloro-4-
propoxybenzaldehyde and any other chemicals involved in the procedure.

Ensure a chemical fume hood is operational and available.

Gather all necessary PPE and ensure it is in good condition.

Have an emergency eyewash station and safety shower accessible.

Handling:

Conduct all work with 3-Chloro-4-propoxybenzaldehyde inside a certified chemical fume

hood to minimize inhalation exposure.[3]

Wear all required PPE as specified in the table above.
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Avoid direct contact with the skin, eyes, and clothing.[4]

Use appropriate tools (spatulas, scoops) to handle the solid material to avoid generating

dust.

Keep containers tightly closed when not in use.[4][5]

Storage:

Store 3-Chloro-4-propoxybenzaldehyde in a cool, dry, and well-ventilated area.[4][5]

Keep it away from incompatible materials such as strong oxidizing agents and bases.[1]

The storage container should be clearly labeled with the chemical name and hazard

information.

Emergency First Aid Procedures
Exposure Route Immediate Action

Eye Contact

Immediately flush eyes with copious amounts of

water for at least 15 minutes, holding the eyelids

open. Seek immediate medical attention.[4][6]

Skin Contact

Remove contaminated clothing and wash the

affected area thoroughly with soap and water for

at least 15 minutes. Seek medical attention if

irritation persists.[4][6]

Inhalation

Move the individual to fresh air. If breathing is

difficult, provide oxygen. Seek immediate

medical attention.[4][6]

Ingestion
Do NOT induce vomiting. Rinse the mouth with

water. Seek immediate medical attention.[2][4]

Disposal Plan
Waste Collection:
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All waste contaminated with 3-Chloro-4-propoxybenzaldehyde, including empty

containers, used gloves, and disposable labware, must be collected in a designated

hazardous waste container.[7]

The waste container must be compatible with the chemical, properly sealed, and clearly

labeled as "Hazardous Waste" with the full chemical name.[7]

Container Rinsing:

Empty containers must be triple-rinsed with a suitable solvent.[7]

The rinsate from the first rinse must be collected and disposed of as hazardous waste.[8]

Final Disposal:

Arrange for the disposal of the hazardous waste through your institution's Environmental

Health and Safety (EHS) office.[2][5]

Do not dispose of 3-Chloro-4-propoxybenzaldehyde or its containers in the regular trash

or down the sink.[8]

Experimental Workflow Visualization
The following diagram illustrates the standard workflow for safely handling 3-Chloro-4-
propoxybenzaldehyde in a laboratory setting.
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Caption: Workflow for Safe Handling of 3-Chloro-4-propoxybenzaldehyde.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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